Cas no 1048680-17-6 (Oreosolenoside)

• Product Name: Oreosolenoside
• CAS No: 1048680-17-6
• MF: C₃₂H₄₀O₁₇
• MW: 696.64981174469
• CID: 6765306
• Update Time: 2024-03-03

Oreosolenoside Chemical and Physical Properties

Names and Identifiers

• Oreosolenoside

• Inchi： 1S/C32H40O17/c1-13-21(38)26(44-14(2)35)27(46-19(37)8-5-15-3-6-16(36)7-4-15)31(43-13)47-25-17-9-10-42-29(20(17)32(12-34)28(25)49-32)48-30-24(41)23(40)22(39)18(11-33)45-30/h3-10,13,17-18,20-31,33-34,36,38-41H,11-12H2,1-2H3/b8-5+/t13-,17-,18+,20+,21-,22+,23-,24+,25-,26+,27+,28-,29-,30-,31-,32+/m0/s1
• InChI Key： LHEWQIBORVAWFM-FIBGQUEGSA-N
• SMILES： C1O[C@@H](O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)[C@@H]2[C@]3(O[C@H]3[C@H]([C@H]2C=1)O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](OC(C)=O)[C@H]1OC(/C=C/C1C=CC(O)=CC=1)=O)CO

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 49
• XLogP3: -1.659

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acid esters